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Compound of Interest
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Cat. No.: B8081952

A comparative analysis reveals that the metal-free organic indoline dye, D149, exhibits superior
performance over the ruthenium-based N719 dye when utilized in dye-sensitized solar cells
(DSSCs) constructed with three-dimensional hierarchical rutile TiO2 photoanodes. This finding
is significant for the development of more efficient and potentially cost-effective solar energy
conversion technologies.

A study directly comparing the two dyes under identical conditions found that DSSCs sensitized
with D149 achieved a maximum power conversion efficiency (PCE) of 5.8%, slightly surpassing
the 5.6% PCE obtained with the N719 sensitizer.[1][2][3][4] The enhanced performance of the
D149-sensitized solar cell is primarily attributed to its higher molar extinction coefficient, which
allows for more efficient light harvesting with a thinner layer of TiO2.[1][2][3][4]

This research highlights the potential of strongly absorbing, metal-free organic dyes to
overcome some of the inherent limitations associated with rutile TiO2-based DSSCs, such as
poor dye loading, which has historically led to lower efficiencies compared to their anatase
TiO2 counterparts.[1][2][3]

Comparative Photovoltaic Performance

The key photovoltaic parameters for DSSCs sensitized with D149 and N719 on a three-
dimensional hierarchical rutile TiO2 architecture are summarized in the table below. The data
clearly illustrates the competitive performance of the D149 dye.
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Short-Circuit o Power
Open-Circuit .
Current . Conversion
Dye . Voltage (Voc) Fill Factor (FF) .
Density (Jsc) V) Efficiency (n)
(mA/cm?) (%)
D149 115 0.73 0.69 5.8
N719 10.9 0.74 0.69 5.6

Table 1: Comparison of photovoltaic performance of D149 and N719 sensitized DSSCs with 3D
hierarchical rutile TiO2 photoanodes.

Experimental Methodology

The fabrication and characterization of the dye-sensitized solar cells followed a systematic
procedure to ensure a valid comparison between the two dyes.

Photoanode Preparation

A three-dimensional hierarchical rutile TiO2 architecture (HRTA), composed of one-dimensional
nanorods, was synthesized using a facile hydrothermal method. This structure was then used
as the photoelectrode for the DSSCs.

Dye Sensitization

The prepared rutile TiO2 photoanodes were sensitized by immersing them in solutions
containing either the N719 dye or the D149 dye. This process allows the dye molecules to
anchor to the surface of the TiO2 nanoparticles.

Solar Cell Assembly

The dye-sensitized TiO2 photoanodes were assembled into sandwich-type solar cells. A
platinum-coated counter electrode was placed over the photoanode, and the space between
them was filled with an electrolyte solution containing a redox couple.

Photovoltaic Characterization
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The performance of the assembled DSSCs was evaluated by measuring their current-voltage
(I-V) characteristics under simulated solar illumination. From these measurements, the key
photovoltaic parameters (Jsc, Voc, FF, and PCE) were determined.

Experimental Workflow

The logical flow of the experimental process for comparing the D149 and N719 dyes is
depicted in the following diagram.
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Figure 1: Experimental workflow for the comparative study of D149 and N719 dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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